Cas no 1020977-12-1 ((5-methylhexan-2-yl)[(oxolan-2-yl)methyl]amine)

• Product Name: (5-methylhexan-2-yl)[(oxolan-2-yl)methyl]amine
• CAS No: 1020977-12-1
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5156391
• PubChem ID: 43179228
• Update Time: 2026-03-04

(5-methylhexan-2-yl)[(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(1,4-dimethylpentyl)tetrahydro-
• (5-methylhexan-2-yl)[(oxolan-2-yl)methyl]amine

• Inchi： 1S/C12H25NO/c1-10(2)6-7-11(3)13-9-12-5-4-8-14-12/h10-13H,4-9H2,1-3H3
• InChI Key： SFTSTCUMKJTFCS-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C)CCC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (5-methylhexan-2-yl)[(oxolan-2-yl)methyl]amine

Comprehensive Analysis of (5-methylhexan-2-yl)[(oxolan-2-yl)methyl]amine (CAS No. 1020977-12-1): Properties, Applications, and Industry Insights

The chemical compound (5-methylhexan-2-yl)[(oxolan-2-yl)methyl]amine (CAS No. 1020977-12-1) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. As researchers and manufacturers seek innovative solutions for pharmaceutical intermediates, specialty chemicals, and material science, this amine derivative presents intriguing possibilities. The compound's molecular architecture, featuring both aliphatic and heterocyclic components, makes it particularly interesting for drug discovery and catalysis applications.

Recent trends in green chemistry and sustainable synthesis have increased interest in compounds like 1020977-12-1, as they may offer pathways to more environmentally friendly production processes. The combination of the 5-methylhexan-2-yl moiety with the oxolan-2-ylmethyl group creates a molecule with balanced lipophilic and hydrophilic characteristics, which is highly desirable in medicinal chemistry for improving drug bioavailability. This dual nature also makes it valuable in surfactant formulations and polymer additives, addressing current market demands for multifunctional materials.

From a synthetic chemistry perspective, (5-methylhexan-2-yl)[(oxolan-2-yl)methyl]amine represents an excellent example of modern structure-activity relationship optimization. The presence of both cyclic and acyclic components in its structure allows for versatile interactions with various biological targets and materials. In pharmaceutical research, such compounds are being investigated for their potential in CNS drug development, given the ability of similar structures to cross the blood-brain barrier. The tetrahydrofuran (oxolane) ring system, in particular, is known to contribute to enhanced metabolic stability in drug candidates.

The commercial availability of CAS 1020977-12-1 has expanded significantly in response to growing demand from contract research organizations and academic laboratories. Quality specifications typically require high purity levels (>98%) with strict control of impurities, reflecting its use in sensitive applications. Analytical methods for characterizing this compound typically involve HPLC, GC-MS, and NMR spectroscopy, with particular attention to the stereochemical purity when applicable. Storage recommendations generally suggest protection from moisture and oxidation, with inert atmosphere packaging being common for bulk quantities.

In material science applications, the amphiphilic nature of (5-methylhexan-2-yl)[(oxolan-2-yl)methyl]amine makes it valuable for surface modification and as a building block for functional polymers. Recent patents have disclosed its use in creating novel coating materials with improved adhesion properties and in nanomaterial functionalization. The compound's potential in corrosion inhibition is also being explored, particularly for industrial applications where traditional inhibitors face environmental restrictions.

Regulatory aspects surrounding 1020977-12-1 continue to evolve as its applications expand. While currently not classified under major hazardous substance regulations, proper chemical handling protocols should always be followed. The compound's environmental fate and ecotoxicological profile are subjects of ongoing research, particularly regarding its biodegradation pathways and potential accumulation in ecosystems. These studies are crucial for ensuring sustainable use patterns as production scales increase.

Future research directions for (5-methylhexan-2-yl)[(oxolan-2-yl)methyl]amine are likely to focus on its chiral applications, as the compound can exist in stereoisomeric forms that may exhibit different biological or material properties. The development of enantioselective synthesis methods could unlock new applications in asymmetric catalysis and chiral resolution technologies. Additionally, computational chemistry approaches are being employed to predict novel derivatives with enhanced properties, accelerating the discovery process.

From a market perspective, the demand for specialized amine compounds like CAS 1020977-12-1 is expected to grow steadily, driven by trends in personalized medicine and advanced materials. Suppliers are increasingly offering custom synthesis services and derivative development to meet specific research needs. Pricing remains competitive but varies significantly based on purity requirements, quantity, and whether standard or custom synthesis is required. The compound's shelf life and stability data continue to be important factors for inventory management in research and production settings.

In conclusion, (5-methylhexan-2-yl)[(oxolan-2-yl)methyl]amine represents a versatile chemical building block with growing importance across multiple scientific disciplines. Its unique structural features and adaptable chemistry position it well for future innovations in drug development, material science, and industrial applications. As research continues to uncover new properties and applications for this compound, its role in advancing scientific and technological solutions is likely to expand significantly in the coming years.